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Compound of Interest

Compound Name: 4-Methoxystyrene

Cat. No.: B147599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, purity grades,

and analytical methodologies for 4-Methoxystyrene (also known as 4-vinylanisole). As a

critical building block in organic synthesis and polymer chemistry, understanding the quality and

specifications of commercially available 4-Methoxystyrene is paramount for reproducible and

reliable research and development.

Commercial Sources and Purity Grades
4-Methoxystyrene is readily available from a variety of chemical suppliers, catering to a range

of research and manufacturing needs. The compound is typically offered in several purity

grades, with the most common being determined by Gas Chromatography (GC). Most

commercial preparations are stabilized to prevent polymerization, with 4-tert-butylcatechol

(TBC) being a frequently used inhibitor.

Below is a summary of major suppliers and the typical purity grades they offer for 4-
Methoxystyrene (CAS 637-69-4).
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Supplier Purity Grade Analysis Method Notes

Sigma-Aldrich (Merck) ≥97.5% GC -

97% -
Synonym: 4-

Vinylanisole

TCI America >98.0%[1] GC Stabilized with TBC[1]

Thermo Scientific

Chemicals
96% GC

Stabilized with 0.1%

4-tert-Butylcatechol

Apollo Scientific 98% - Stabilized with TBC

Henan Sunlake

Enterprise Corp.
98%[2] - -

Chem-Impex

International
98% - -

This table is a representative summary and may not be exhaustive. Researchers should always

consult the supplier's specific product documentation and Certificate of Analysis for the most

accurate and up-to-date information.

Experimental Protocol: Purity Determination by Gas
Chromatography (GC-FID)
The purity of 4-Methoxystyrene is predominantly determined by Gas Chromatography with a

Flame Ionization Detector (GC-FID). While specific parameters may vary slightly between

laboratories and instrumentation, the following protocol outlines a typical methodology for this

analysis, based on standard practices for analyzing styrene and its derivatives.[3][4][5]

Objective: To determine the purity of a 4-Methoxystyrene sample and identify any potential

impurities.

Principle: The sample is vaporized and injected into a capillary column. The components of the

sample are separated based on their boiling points and interaction with the stationary phase.

The separated components are then detected by a Flame Ionization Detector (FID), and the

resulting peak areas are used to calculate the percentage purity.
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Instrumentation and Reagents:

Gas Chromatograph: Equipped with a split/splitless injector and a Flame Ionization Detector

(FID).

Column: A capillary column suitable for the analysis of aromatic compounds, such as a DB-

5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium or Nitrogen, high purity.

Gases for FID: Hydrogen and Air, high purity.

Syringe: 10 µL GC syringe.

Vials: 2 mL autosampler vials with septa.

Solvent: Dichloromethane or a suitable high-purity solvent.

4-Methoxystyrene Standard: A certified reference material of known purity.

Chromatographic Conditions (Typical):

Parameter Value

Injector Temperature 250 °C

Detector Temperature 280 °C

Oven Temperature Program
Initial temperature of 80 °C, hold for 2 minutes,

ramp at 10 °C/min to 250 °C, hold for 5 minutes.

Carrier Gas Flow Rate 1.0 mL/min (constant flow)

Split Ratio 50:1

Injection Volume 1 µL

Procedure:
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Standard Preparation: Prepare a standard solution of 4-Methoxystyrene in the chosen

solvent at a concentration of approximately 1 mg/mL.

Sample Preparation: Prepare a sample solution of the 4-Methoxystyrene to be analyzed at

the same concentration as the standard solution.

Injection: Inject the standard and sample solutions into the GC system.

Data Acquisition: Record the chromatograms for both the standard and the sample.

Data Analysis:

Identify the peak corresponding to 4-Methoxystyrene in the chromatograms based on its

retention time, confirmed by the injection of the standard.

Integrate the peak areas of all components in the chromatogram.

Calculate the purity of the 4-Methoxystyrene sample using the area percent method:

Purity (%) = (Area of 4-Methoxystyrene Peak / Total Area of all Peaks) x 100

Quality Control Workflow for 4-Methoxystyrene
The following diagram illustrates a typical quality control (QC) workflow for a commercial

chemical reagent like 4-Methoxystyrene, from receipt of the raw material to the final product

release.
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Caption: Quality Control Workflow for 4-Methoxystyrene.
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This guide provides a foundational understanding of the commercial landscape and quality

assessment of 4-Methoxystyrene. For critical applications, it is imperative to obtain lot-specific

data from the supplier and, if necessary, perform independent verification of purity and identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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